Cas no 1007-03-0 (Cyclopropyl(phenyl)methanol)

• Product name: Cyclopropyl(phenyl)methanol
• CAS No: 1007-03-0
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD00001299
• CID: 147856
• PubChem ID: 66090

Cyclopropyl(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-cyclopropyl-
• ALPHA-CYCLOPROPYLBENZYL ALCOHOL
• α-Cyclopropylbenzyl Alcohol
• &alpha
• cyclopropyl(phenyl)methanol
• -Cyclopropylbenzyl Alcohol
• Cyclopropylphenylcarbinol
• Benzylalcohol, a-cyclopropyl- (6CI,7CI,8CI)
• (?à)-a-Cyclopropylbenzylalcohol
• Cyclopropanemethanol, a-phenyl-
• Cyclopropylphenylmethanol
• Phenylcyclopropylcarbinol
• a-Cyclopropylbenzenemethanol
• a-Cyclopropylbenzyl alcohol
• a-Phenylcyclopropanemethanol
• Phenylcyclopropylmethanol
• α-Phenylcyclopropanemethanol
• α-Cyclopropylbenzenemethanol
• (1-Phenylcyclopropyl)methanol
• Cyclopropyl phenyl carbinol,97%
• CYCLOPROPYL-PHENYL-METHANOL
• 4-06-00-03850 (Beilstein Handbook Reference)
• UNII-M3FU6M5656
• FT-0622139
• A897365
• NS00042733
• F52087
• EINECS 250-781-9
• CS-0204239
• MFCD00001299
• alpha-Cyclopropylphenylcarbinol
• alpha -Cyclopropylbenzyl alcohol
• SY007390
• alpha-Cyclopropylbenzyl alcohol, 99%
• Phenylcyclopropyl methanol
• SCHEMBL477699
• EINECS 213-749-5
• M3FU6M5656
• Cyclopropyl(phenyl)methanol #
• 1007-03-0
• J-000199
• EN300-245360
• Benzenemethanol, alpha-cyclopropyl-
• 63226-80-2
• Benzenemethanol,a-cyclopropyl-
• AS-48641
• (1)-alpha-Cyclopropylbenzyl alcohol
• Cyclopropyl phenyl carbinol
• AKOS009157275
• Cyclopropyl phenylmethanol
• EINECS 264-037-6
• BRN 2501089
• DTXSID70905674
• BAA00703
• Benzenemethanol, .alpha.-cyclopropyl-
• Cyclopropyl(phenyl)methanol

• MDL： MFCD00001299
• Inchi： 1S/C10H12O/c11-10(9-6-7-9)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2
• InChI Key： GOXKCYOMDINCCD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined.
• Density: 1.037 g/mL at 25 °C(lit.)
• Melting Point: 130-135ºC(lit.)
• Boiling Point: 132°C/19mmHg(lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Refractive Index: n20/D 1.54(lit.)
• PSA: 20.23000
• LogP: 2.13000
• Solubility: Not determined

Cyclopropyl(phenyl)methanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Cyclopropyl(phenyl)methanol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Cyclopropyl(phenyl)methanol

Introduction to Cyclopropyl(phenyl)methanol (CAS No. 1007-03-0)

Cyclopropyl(phenyl)methanol, identified by the chemical compound code CAS No. 1007-03-0, is a significant organic molecule with a unique structural framework that has garnered considerable attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a cyclopropyl group attached to a phenyl ring via a methanol moiety, exhibits distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The cyclopropyl group, known for its strained three-membered ring structure, introduces rigidity and potential for diverse functionalization, while the phenyl ring contributes aromatic stability and electronic effects that can influence reactivity and binding interactions.

The structural configuration of Cyclopropyl(phenyl)methanol (CAS No. 1007-03-0) positions it as a versatile building block in medicinal chemistry. Its molecular design allows for modifications at multiple sites, enabling chemists to explore a wide range of derivatives with tailored properties. In recent years, there has been growing interest in this compound due to its potential applications in drug discovery and development. The cyclopropyl group, in particular, has been studied for its ability to enhance metabolic stability and binding affinity in drug molecules, making it an attractive feature for pharmaceutical applications.

Recent advancements in synthetic methodologies have further highlighted the utility of Cyclopropyl(phenyl)methanol (CAS No. 1007-03-0) in constructing complex scaffolds. Researchers have developed efficient synthetic routes that allow for the incorporation of this motif into larger molecules with high precision and yield. These methods often leverage transition metal catalysis and asymmetric synthesis techniques to achieve high enantioselectivity, which is crucial for developing enantiomerically pure drugs with optimal pharmacological profiles.

The pharmacological relevance of Cyclopropyl(phenyl)methanol (CAS No. 1007-03-0) has been explored in several contexts. Studies have demonstrated its role as a precursor in the synthesis of molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their anti-inflammatory, analgesic, and neuroprotective properties. The phenyl ring, known for its ability to interact with biological targets such as enzymes and receptors, provides a scaffold for designing molecules that can modulate biological pathways effectively.

In addition to its pharmaceutical applications, Cyclopropyl(phenyl)methanol (CAS No. 1007-03-0) has found utility in materials science and industrial chemistry. Its unique structural features make it a candidate for developing novel polymers and specialty chemicals with enhanced mechanical or electronic properties. The cyclopropyl group's strain energy can be harnessed to create materials with specific characteristics, while the methanol functionality allows for further derivatization into more complex structures.

The synthesis of Cyclopropyl(phenyl)methanol (CAS No. 1007-03-0) typically involves multi-step organic reactions that require careful optimization to achieve high purity and yield. Common synthetic strategies include Grignard reactions, Friedel-Crafts alkylation, and reduction techniques. Advances in computational chemistry have also enabled researchers to predict optimal reaction conditions and predict the outcomes of synthetic transformations with greater accuracy, streamlining the development process.

From a regulatory perspective, Cyclopropyl(phenyl)methanol (CAS No. 1007-03-0) is not classified as a hazardous or controlled substance under current international regulations. This classification simplifies its handling and commercial distribution, making it more accessible for research and industrial applications. However, standard laboratory practices should always be followed when working with any chemical compound to ensure safety and compliance with environmental guidelines.

The future prospects for Cyclopropyl(phenyl)methanol (CAS No. 1007-03-0) are promising, with ongoing research aimed at uncovering new synthetic pathways and expanding its applications in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel therapeutics and advanced materials based on this versatile compound.